N-(4-chlorobenzyl)-2-(4-chlorophenyl)-2-hydroxy-2-phenyl-1-ethanaminium chloride

• IUPAC Name: [2-(4-chlorophenyl)-2-hydroxy-2-phenylethyl]-[(4-chlorophenyl)methyl]azanium;chloride
• InChI: InChI=1S/C21H19Cl2NO.ClH/c22-19-10-6-16(7-11-19)14-24-15-21(25,17-4-2-1-3-5-17)18-8-12-20(23)13-9-18;/h1-13,24-25H,14-15H2;1H
• InChI Key: UZQHQHAIPMPVQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C[NH2+]CC2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O.[Cl-]
• Molecular Formula: C21H20Cl3NO
• Molecular Weight: 408.7 g/mol

Description

The compound is a quaternary ammonium salt, which are often used in various fields such as medicine, industry, and scientific research. They are known for their surfactant properties and are commonly used in disinfectants and antiseptics.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings and a quaternary ammonium center. The presence of chloro substituents on the benzyl and phenyl groups could also influence the compound’s reactivity and physical properties.

Physical And Chemical Properties Analysis

Quaternary ammonium compounds are usually solids at room temperature, and many are water-soluble. They are generally stable and have high melting points.

Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols in Waste Incineration

Chlorophenols are significant due to their role as precursors to dioxins in thermal processes like municipal solid waste incineration. Their transformation pathways, environmental persistence, and potential for forming more toxic compounds like polychlorinated dibenzo-p-dioxins are of particular concern (Peng et al., 2016).

Chemical Synthesis and Structural Properties

Synthesis of Thiazolidinones

The reaction of chloral with substituted anilines leading to novel substituted 2trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones showcases the application of chlorinated compounds in synthesizing heterocyclic structures with potential biological activity (Issac & Tierney, 1996).

Catalytic and Electrocatalytic Reduction

Reduction of Perchlorate

Research into catalytic and electrocatalytic reduction of perchlorate in water highlights the importance of chloride ions in environmental remediation technologies, focusing on their conversion to less harmful forms (Yang et al., 2016).

Soil and Plant Uptake Mechanisms

Chloride in Soils

Understanding how chloride ions behave in soil and their uptake by plants is crucial for assessing environmental and agricultural impacts. Chloride is essential for plant osmoregulation but can also lead to accumulation of harmful radionuclides (White & Broadley, 2001).

Antimicrobial Properties

Parabens and Chlorinated By-Products

The study of parabens, which can be structurally related to chlorinated aromatic compounds, reveals concerns about their persistence in aquatic environments and the formation of potentially toxic chlorinated by-products (Haman et al., 2015).

Safety and Hazards

Quaternary ammonium compounds can be irritating to the skin and eyes, and some can be toxic if ingested. Proper safety precautions should be taken when handling these compounds.

Future Directions

The potential applications of a new quaternary ammonium compound could be vast, ranging from medicine to materials science. Further studies would be needed to explore these possibilities.